Cas no 41274-09-3 ((R)-1-Tosyloxy-2,3-propanediol)

(R)-1-Tosyloxy-2,3-propanediol is a chiral synthetic intermediate widely used in organic and pharmaceutical chemistry. Its key structural features include a tosyloxy group at the primary carbon and vicinal diol functionality, making it a versatile precursor for stereoselective synthesis. The compound is particularly valuable in the preparation of enantiomerically pure compounds, such as β-blockers, glycidol derivatives, and other biologically active molecules. Its well-defined stereochemistry ensures high selectivity in nucleophilic substitution and ring-opening reactions. The tosyl group enhances reactivity while maintaining stability under standard handling conditions. This compound is suitable for applications requiring controlled chirality and functional group transformations in complex molecular architectures.
(R)-1-Tosyloxy-2,3-propanediol structure
41274-09-3 structure
Product Name:(R)-1-Tosyloxy-2,3-propanediol
CAS No:41274-09-3
MF:C10H14O5S
MW:246.280162334442
MDL:MFCD00270084
CID:55393
PubChem ID:11413915
Update Time:2025-06-07

(R)-1-Tosyloxy-2,3-propanediol Chemical and Physical Properties

Names and Identifiers

    • sn-glyceryl 1-P-toluenesulfonate
    • (r)-1-Tosyloxy-2,3-propanediol
    • (R)-1-Tosyloxy-2,3-p
    • (R)-2,3-DIHYDROXYPROPYL P-TOLUENESULFONATE
    • (R)-Glycerol 1-(p-toluenesulfonate)
    • [(2R)-2,3-dihydroxypropyl] 4-methylbenzenesulfonate
    • 41274-09-3
    • SCHEMBL2548348
    • MFCD00270084
    • (R)-2,3-Dihydroxypropyl4-methylbenzenesulfonate
    • (2R)-3-[(4-METHYLBENZENESULFONYL)OXY]PROPANE-1,2-DIOL
    • DTXSID30465143
    • AKOS015897553
    • (R)-2,3-Dihydroxypropyl 4-methylbenzenesulfonate
    • r-3-tosyl-glycerol
    • AC-16743
    • AS-60254
    • A825500
    • (R)-Glycerol 1-(p-toluenesulfonate), 95% (TLC)
    • (R)-1-Tosyloxy-2,3-propanediol
    • MDL： MFCD00270084
    • Inchi： 1S/C10H14O5S/c1-8-2-4-10(5-3-8)16(13,14)15-7-9(12)6-11/h2-5,9,11-12H,6-7H2,1H3/t9-/m1/s1
    • InChI Key： DFQNMODTAFTGHS-SECBINFHSA-N
    • SMILES： S(C1C=CC(C)=CC=1)(=O)(=O)OC[C@@H](CO)O

Computed Properties

  • Exact Mass: 246.05600
  • Monoisotopic Mass: 246.05619472g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 5
  • Complexity: 287
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.1
  • Topological Polar Surface Area: 92.2Ų

Experimental Properties

  • Density: 1.351
  • Melting Point: 54-59°C
  • Boiling Point: 463 °C at 760 mmHg
  • Flash Point: 463 °C at 760 mmHg
  • Refractive Index: 1.559
  • PSA: 92.21000
  • LogP: 1.13430

(R)-1-Tosyloxy-2,3-propanediol Security Information

  • WGK Germany：3
  • Hazard Category Code： 36/37/38
  • Safety Instruction： S26; S36
  • Hazardous Material Identification： Xi
  • Risk Phrases：R36/37/38
  • Storage Condition：−20°C

(R)-1-Tosyloxy-2,3-propanediol Customs Data

  • HS CODE：2905499000
  • Customs Data：

    China Customs Code:

    2905499000

    Overview:

    2905499000 Other polyols.Regulatory conditions:nothing.VAT:17.0%.Tax refund rate:9.0%.MFN tariff:5.5%.general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, packing

    Summary:

    2905499000 other polyhydric alcohols.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:5.5%.General tariff:30.0%

(R)-1-Tosyloxy-2,3-propanediol Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
eNovation Chemicals LLC
D765379-0.1g
(R)-1-Tosyloxy-2,3-propanediol
 41274-09-3 95%
0.1g
 $170 2023-05-17
eNovation Chemicals LLC
D765379-0.25g
(R)-1-Tosyloxy-2,3-propanediol
 41274-09-3 95%
0.25g
 $240 2023-05-17
TRC
T685000-250mg
(R)-1-Tosyloxy-2,3-propanediol
 41274-09-3
250mg
 $ 190.00 2023-09-05
TRC
T685000-500mg
(R)-1-Tosyloxy-2,3-propanediol
 41274-09-3
500mg
 $ 356.00 2023-09-05
TRC
T685000-1g
(R)-1-Tosyloxy-2,3-propanediol
 41274-09-3
1g
 $ 678.00 2023-09-05
TRC
T685000-2.5g
(R)-1-Tosyloxy-2,3-propanediol
 41274-09-3
2.5g
 $1499.00 2023-05-17
Key Organics Ltd
AS-60254-100MG
(2R)-3-[(4-methylbenzenesulfonyl)oxy]propane-1,2-diol
 41274-09-3 >95%
100mg
 £108.45 2025-02-08
Key Organics Ltd
AS-60254-250MG
(2R)-3-[(4-methylbenzenesulfonyl)oxy]propane-1,2-diol
 41274-09-3 >95%
0.25g
 £219.00 2023-06-14
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1032252-100mg
(R)-2,3-Dihydroxypropyl 4-methylbenzenesulfonate
 41274-09-3 97%
100mg
 ￥790.00 2024-05-14
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1032252-250mg
(R)-2,3-Dihydroxypropyl 4-methylbenzenesulfonate
 41274-09-3 97%
250mg
 ￥1053.00 2024-05-14

(R)-1-Tosyloxy-2,3-propanediol Production Method

(R)-1-Tosyloxy-2,3-propanediol Related Literature

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